Cas no 2639441-58-8 (Tert-butyl 5-(azetidin-3-yl)-1,3,4-thiadiazole-2-carboxylate)

• Product Name: Tert-butyl 5-(azetidin-3-yl)-1,3,4-thiadiazole-2-carboxylate
• CAS No: 2639441-58-8
• MF: C₁₀H₁₅N₃O₂S
• MW: 241.310000658035
• CID: 5651944
• PubChem ID: 165899469
• Update Time: 2025-07-01

Tert-butyl 5-(azetidin-3-yl)-1,3,4-thiadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-(azetidin-3-yl)-1,3,4-thiadiazole-2-carboxylate
• EN300-27782756
• 2639441-58-8
• Tert-butyl 5-(azetidin-3-yl)-1,3,4-thiadiazole-2-carboxylate

• Inchi： 1S/C10H15N3O2S/c1-10(2,3)15-9(14)8-13-12-7(16-8)6-4-11-5-6/h6,11H,4-5H2,1-3H3
• InChI Key： JZQULDCEJCLLDY-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC(C)(C)C)=NN=C1C1CNC1

Computed Properties

• Exact Mass: 241.08849790g/mol
• Monoisotopic Mass: 241.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.4Ų

Additional information on Tert-butyl 5-(azetidin-3-yl)-1,3,4-thiadiazole-2-carboxylate

Tert-butyl 5-(azetidin-3-yl)-1,3,4-thiadiazole-2-carboxylate (CAS No. 2639441-58-8): A Comprehensive Overview

Tert-butyl 5-(azetidin-3-yl)-1,3,4-thiadiazole-2-carboxylate, identified by its CAS number 2639441-58-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule combines a thiadiazole core with an azetidine moiety, making it a versatile scaffold for the development of novel bioactive agents. The presence of the tert-butyl ester group further enhances its potential as a synthetic intermediate, offering opportunities for modifications and derivatization to explore diverse pharmacological properties.

The thiadiazole ring system is well-documented for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of an azetidine ring introduces additional conformational flexibility, which can influence the compound's interactions with biological targets. This unique structural arrangement has prompted extensive research into its potential therapeutic applications.

In recent years, there has been growing interest in the development of thiadiazole derivatives as scaffolds for drug discovery. The< strong> tert-butyl 5-(azetidin-3-yl)-1,3,4-thiadiazole-2-carboxylate structure has been explored in several preclinical studies for its ability to modulate key biological pathways. For instance, studies have suggested that this compound may exhibit inhibitory effects on enzymes involved in cancer cell proliferation and metastasis. The tert-butyl ester group provides a handle for further chemical manipulation, allowing researchers to optimize solubility and metabolic stability.

One of the most compelling aspects of< strong> Tert-butyl 5-(azetidin-3-yl)-1,3,4-thiadiazole-2-carboxylate is its potential as a lead compound for the development of targeted therapies. The azetidine ring enhances binding affinity by introducing steric hindrance and electronic modifications that can fine-tune interactions with protein targets. This has led to investigations into its efficacy against various diseases, including neurodegenerative disorders and infectious diseases. The compound's ability to cross the blood-brain barrier has also been a focus of attention, as it could enable the treatment of central nervous system disorders.

The synthesis of< strong> Tert-butyl 5-(azetidin-3-yl)-1,3,4-thiadiazole-2-carboxylate involves multi-step organic transformations that highlight the compound's synthetic utility. The formation of the thiadiazole ring typically involves cyclization reactions between appropriate precursors under controlled conditions. Subsequent introduction of the azetidine moiety requires careful selection of reagents to ensure regioselectivity and high yield. The final step involves esterification to introduce the tert-butyl group, which can be achieved through various catalytic methods.

The pharmacokinetic properties of< strong> Tert-butyl 5-(azetidin-3-yl)-1,3,4-thiadiazole-2-carboxylate have been extensively studied to evaluate its suitability for clinical applications. Preliminary data suggest that the compound exhibits favorable pharmacokinetic profiles, including reasonable oral bioavailability and moderate metabolic stability. These characteristics are crucial for ensuring that the drug reaches therapeutic levels in the body and remains active long enough to exert its desired effects.

In conclusion, Tert-butyl 5-(azetidin-3-yl)-1,3,4-thiadiazole-2-carboxylate (CAS No. 2639441-58-8) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies for this compound, it is likely to play an increasingly important role in drug discovery and development.